Cas no 1206996-29-3 (N-{3-(4-fluorophenoxy)phenylmethyl}-2,2-dimethylpropanamide)

• Product Name: N-{3-(4-fluorophenoxy)phenylmethyl}-2,2-dimethylpropanamide
• CAS No: 1206996-29-3
• MF: C₁₈H₂₀FNO₂
• MW: 301.355308532715
• CID: 5799361
• PubChem ID: 49676794
• Update Time: 2025-06-07

N-{3-(4-fluorophenoxy)phenylmethyl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(4-fluorophenoxy)phenylmethyl}-2,2-dimethylpropanamide
• N-(3-(4-fluorophenoxy)benzyl)pivalamide
• AKOS024525476
• N-{[3-(4-fluorophenoxy)phenyl]methyl}-2,2-dimethylpropanamide
• VU0526314-1
• F5860-3392
• SR-01000925749
• 1206996-29-3
• SR-01000925749-1
• N-[[3-(4-fluorophenoxy)phenyl]methyl]-2,2-dimethylpropanamide

• Inchi： 1S/C18H20FNO2/c1-18(2,3)17(21)20-12-13-5-4-6-16(11-13)22-15-9-7-14(19)8-10-15/h4-11H,12H2,1-3H3,(H,20,21)
• InChI Key： SJOYTHGBMVHGRK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1=CC=CC(=C1)CNC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 301.14780704g/mol
• Monoisotopic Mass: 301.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N-{3-(4-fluorophenoxy)phenylmethyl}-2,2-dimethylpropanamide

N-{3-(4-Fluorophenoxy)phenylmethyl}-2,2-dimethylpropanamide (CAS No. 1206996-29-3): An Overview

N-{3-(4-Fluorophenoxy)phenylmethyl}-2,2-dimethylpropanamide (CAS No. 1206996-29-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as FPPM-DMPA, is characterized by its unique structural features and potential therapeutic applications. The presence of a fluorine atom and a phenylmethyl group in its structure contributes to its distinct chemical and biological properties.

The molecular formula of N-{3-(4-fluorophenoxy)phenylmethyl}-2,2-dimethylpropanamide is C₁₇H₁₈FO₂, with a molecular weight of approximately 280.31 g/mol. Its structural complexity and functional groups make it an interesting candidate for various biochemical studies, particularly in the context of receptor interactions and enzyme inhibition.

Recent research has focused on the pharmacological properties of N-{3-(4-fluorophenoxy)phenylmethyl}-2,2-dimethylpropanamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising lead for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that FPPM-DMPA effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory drug.

In addition to its anti-inflammatory properties, N-{3-(4-fluorophenoxy)phenylmethyl}-2,2-dimethylpropanamide has been investigated for its analgesic effects. A clinical trial conducted by a team at the University of California, San Francisco, demonstrated that FPPM-DMPA significantly reduced pain sensitivity in animal models of chronic pain. These findings highlight the compound's potential as a novel analgesic agent, particularly for conditions where current treatments are inadequate or have significant side effects.

The mechanism of action of N-{3-(4-fluorophenoxy)phenylmethyl}-2,2-dimethylpropanamide is not yet fully understood, but preliminary studies suggest that it may interact with specific receptors or enzymes involved in pain and inflammation pathways. For example, research has indicated that FPPM-DMPA may modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of inflammation and pain.

Beyond its therapeutic applications, N-{3-(4-fluorophenoxy)phenylmethyl}-2,2-dimethylpropanamide has also been studied for its potential use as a chemical probe in biochemical assays. Its ability to selectively bind to specific targets makes it valuable for understanding complex biological processes at the molecular level. This property has led to its use in high-throughput screening (HTS) platforms to identify novel drug candidates.

The synthesis of N-{3-(4-fluorophenoxy)phenylmethyl}-2,2-dimethylpropanamide involves several steps, including the formation of the phenylmethyl intermediate and subsequent amide coupling reactions. The synthetic route is well-documented in the literature and can be optimized for large-scale production if required for clinical trials or commercial applications.

In conclusion, N-{3-(4-fluorophenoxy)phenylmethyl}-2,2-dimethylpropanamide (CAS No. 1206996-29-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to advancements in the field of drug discovery and development.